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Compound of Interest

Compound Name: 5-Formyl-2-methoxybenzoic acid

Cat. No.: B1276804

Essential Safety and Handling Guide for 5-
Formyl-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Formyl-2-methoxybenzoic acid (CAS RN: 84923-70-6). Adherence to these procedures is
vital for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Formyl-2-methoxybenzoic acid is classified as an irritant and is harmful if swallowed. It can
cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]
Therefore, appropriate personal protective equipment must be worn at all times.

Table 1: Personal Protective Equipment (PPE) Requirements
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Scenario

Required PPE

Justification

Receiving and Unpacking

- Safety glasses- Nitrile gloves

Protects against accidental
exposure from a damaged

container.

Weighing and Aligquoting
(Solid)

- Safety goggles- Face shield
(if splash risk)- Nitrile gloves
(double-gloving
recommended)- Lab coat or
chemical-resistant apron- N95
respirator or working in a fume
hood

Minimizes risk of inhaling
airborne particles and protects

skin and eyes from contact.

Preparing Solutions

(Dissolving)

- Chemical splash goggles-
Face shield- Nitrile gloves
(double-gloving
recommended)- Chemical-

resistant lab coat or apron

Protects against splashes of

the chemical and solvent.

Conducting Reactions

- Chemical splash goggles-
Face shield- Appropriate
chemical-resistant gloves
(consult glove manufacturer's
guide for specific solvents)-
Flame-retardant lab coat (if
working with flammable
solvents)- Work in a certified

chemical fume hood

Provides comprehensive
protection during experimental
procedures where reactions

may be unpredictable.

Waste Disposal

- Chemical splash goggles-

Nitrile gloves- Lab coat

Protects against splashes and
contamination during the

disposal process.

Operational Plan: Step-by-Step Handling

Procedures

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.
Wear safety glasses and nitrile gloves during unpacking.

Store the container in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[1]

The storage area should be clearly labeled with the chemical name and hazard symbols.
. Weighing and Aliquoting (Solid Form):

Perform all weighing and aliquoting operations in a certified chemical fume hood or a
ventilated enclosure to avoid inhalation of dust particles.[4][5]

Wear safety goggles, a lab coat, and nitrile gloves. For larger quantities, consider double-
gloving.

Use a dedicated, clean spatula and weighing vessel. Avoid creating dust.

After handling, thoroughly wash hands and any exposed skin with soap and water.[1][6]
. Solution Preparation:

Always prepare solutions in a chemical fume hood.[4][5]

Wear chemical splash goggles, a face shield, a chemical-resistant lab coat, and nitrile
gloves.

When dissolving, add the solid 5-Formyl-2-methoxybenzoic acid to the solvent slowly to
avoid splashing.

Ensure proper ventilation and be aware of the properties of the solvent being used.
. Experimental Use:

All experiments involving 5-Formyl-2-methoxybenzoic acid should be conducted in a
chemical fume hood.
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e Maintain a clean and organized workspace.
o Keep all containers closed when not in use.

o Be aware of potential chemical incompatibilities. This compound is a carboxylic acid and an
aldehyde, and may react with strong bases, oxidizing agents, and reducing agents.

Disposal Plan
1. Waste Segregation and Collection:

 All solid waste contaminated with 5-Formyl-2-methoxybenzoic acid (e.g., weighing paper,
contaminated gloves, paper towels) should be placed in a dedicated, labeled hazardous
waste container.

e Solutions containing this chemical should be collected in a separate, labeled hazardous
waste container for liquid organic waste.

e Do not mix with incompatible waste streams.
2. Disposal Procedure:
o Dispose of all waste in accordance with local, state, and federal regulations.[1]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal guidelines and to arrange for waste pickup.

e Do not pour any waste containing this chemical down the drain.[7]

Emergency Procedures
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Exposure Type

Immediate Action

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[1][6][8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][2][6]

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration. Seek

immediate medical attention.[1][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[2][7]

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. For small spills,
absorb with an inert material (e.g., sand,
vermiculite) and place in a sealed container for
disposal. For large spills, contact your

institution's EHS department immediately.

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling 5-Formyl-2-methoxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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